
5,8-Dichloropyrido[2,3-d]pyridazine: A
Comprehensive Technical Overview

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name:
5,8-Dichloropyrido[2,3-

d]pyridazine

Cat. No.: B1296284 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 5,8-Dichloropyrido[2,3-d]pyridazine, a

heterocyclic compound of interest in medicinal chemistry and drug discovery. This document

summarizes its key identifiers, presents a detailed experimental protocol for its synthesis, and

explores its potential biological significance through a logical workflow diagram based on the

activities of structurally related compounds.

Core Identifiers and Synonyms
A clear and unambiguous identification of chemical compounds is paramount for researchers.

The following table summarizes the essential identifiers and known synonyms for 5,8-
Dichloropyrido[2,3-d]pyridazine.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1296284?utm_src=pdf-interest
https://www.benchchem.com/product/b1296284?utm_src=pdf-body
https://www.benchchem.com/product/b1296284?utm_src=pdf-body
https://www.benchchem.com/product/b1296284?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1296284?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Type Value

CAS Registry Number 703-33-3

Molecular Formula C₇H₃Cl₂N₃

Molecular Weight 200.03 g/mol

IUPAC Name 5,8-dichloropyrido[2,3-d]pyridazine

Synonyms
5,8-Dichloropyrido[3,2-d]pyridazine, 1,4-

Dichloro-5-azaphthalazine, NSC 131225

InChI
InChI=1S/C7H3Cl2N3/c8-6-4-2-1-3-10-

5(4)7(9)12-11-6/h1-3H

InChIKey QNGKPMNRSDSBMD-UHFFFAOYSA-N

Canonical SMILES C1=CC2=C(C(=NN=C2Cl)Cl)N=C1

PubChem CID 279915

Experimental Protocols
The synthesis of 5,8-Dichloropyrido[2,3-d]pyridazine can be achieved through the chemical

modification of a precursor molecule. The following protocol is based on established synthetic

methodologies for similar pyridazine derivatives.[1]

Synthesis of 5,8-Dichloropyrido[2,3-d]pyridazine from 6,7-Dihydropyrido[2,3-d]pyridazine-

5,8-dione

Materials:

6,7-Dihydropyrido[2,3-d]pyridazine-5,8-dione

Phosphorous oxychloride (POCl₃)

Pyridine

Dilute hydrochloric acid (HCl)
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Acetic acid

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, combine 0.399 mol of 6,7-Dihydropyrido[2,3-d]pyridazine-5,8-dione and 1.95 mol of

phosphorous oxychloride.

Addition of Catalyst: Carefully add 0.8 mol of pyridine to the reaction mixture.

Reflux: Heat the mixture to reflux and maintain this temperature for a duration sufficient to

ensure complete conversion (monitoring by TLC is recommended).

Work-up: After cooling to room temperature, the reaction mixture is carefully poured into a

beaker containing crushed ice.

Precipitation: The resulting solution is then treated with dilute hydrochloric acid, leading to

the precipitation of the crude product.

Purification: The precipitate is collected by filtration, washed with cold water, and then

recrystallized from acetic acid to yield 5,8-Dichloropyrido[2,3-d]pyridazine as a grey

colored amorphous solid.[1]

Potential Signaling Pathways and Logical
Relationships
While specific signaling pathways for 5,8-Dichloropyrido[2,3-d]pyridazine are not extensively

documented, the biological activities of structurally related pyridopyrimidine and pyridazine

derivatives suggest potential mechanisms of action. These include kinase inhibition and anti-

inflammatory effects through the inhibition of cyclooxygenase (COX) enzymes. The following

diagram illustrates a logical workflow for the potential biological evaluation of this compound.
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Caption: Logical workflow for the potential biological evaluation of 5,8-Dichloropyrido[2,3-
d]pyridazine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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